Cas no 403793-10-2 (N-(cyclopropyl)-4-iodobenzenesulphonamide)

• Product Name: N-(cyclopropyl)-4-iodobenzenesulphonamide
• CAS No: 403793-10-2
• MF: C₉H₁₀INO₂S
• MW: 323.150673389435
• MDL: MFCD02662213
• CID: 2148405
• PubChem ID: 4407933
• Update Time: 2025-06-13

N-(cyclopropyl)-4-iodobenzenesulphonamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropyl)-4-iodobenzenesulphonamide
• SCHEMBL2441219
• 403793-10-2
• N-cyclopropyl-4-iodobenzenesulfonamide
• DB-320528
• AKOS009161371
• MFCD02662213
• MS-8159
• N-cyclopropyl-4-iodobenzene-1-sulfonamide
• CYCLOPROPYL((4-IODOPHENYL)SULFONYL)AMINE

• MDL： MFCD02662213
• Inchi： 1S/C9H10INO2S/c10-7-1-5-9(6-2-7)14(12,13)11-8-3-4-8/h1-2,5-6,8,11H,3-4H2
• InChI Key： ILCZGONWLWIQSZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)S(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 322.94770Da
• Monoisotopic Mass: 322.94770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on N-(cyclopropyl)-4-iodobenzenesulphonamide

Professional Introduction to N-(cyclopropyl)-4-iodobenzenesulphonamide (CAS No 403793-10-2)

N-(cyclopropyl-4-iodobenzenesulphonamide) is a specialized organic compound characterized by its unique structural and chemical properties. With the CAS number 403793-10-2, this compound has garnered significant attention in the field of pharmaceutical research and development due to its potential applications in drug synthesis and molecular biology. This introduction delves into the compound's chemical structure, synthesis methods, and recent advancements in its utilization within the scientific community.

The molecular structure of N-(cyclopropyl-4-iodobenzenesulphonamide) consists of a benzene ring substituted with an iodine atom at the 4-position and a sulphonamide group attached to a cyclopropyl ring. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both iodine and sulphonamide functionalities allows for diverse chemical modifications, which are crucial for developing novel therapeutic agents.

In terms of synthesis, N-(cyclopropyl-4-iodobenzenesulphonamide) can be prepared through a multi-step process involving the functionalization of benzenesulfonyl chloride with cyclopropylamine, followed by iodination at the 4-position. Recent improvements in synthetic methodologies have focused on enhancing yield and purity, ensuring that researchers can obtain high-quality material for their studies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to streamline the synthesis process and reduce byproduct formation.

The compound's significance extends beyond its synthetic utility; it has been increasingly studied for its pharmacological properties. The combination of the cyclopropyl group and the iodobenzene moiety creates a scaffold that can interact with biological targets in innovative ways. For instance, studies have suggested that derivatives of N-(cyclopropyl-4-iodobenzenesulphonamide) may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating neurological disorders and inflammatory conditions. Researchers are particularly interested in exploring its potential as a precursor for small-molecule drugs that can modulate neurotransmitter activity.

Recent research has also highlighted the compound's role in medicinal chemistry due to its ability to serve as a versatile building block. By incorporating the iodine atom, which is known for its reactivity in cross-coupling reactions, scientists can easily append additional functional groups to create more complex structures. This flexibility has led to the development of new libraries of compounds that are being screened for various biological activities. The sulphonamide moiety further enhances this capability by providing a site for hydrogen bonding interactions, which are critical for drug-receptor binding affinity.

In addition to its pharmaceutical applications, N-(cyclopropyl-4-iodobenzenesulphonamide) has found utility in materials science and chemical biology. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of new conductive materials. Furthermore, its ability to interact with biological molecules has opened up possibilities for using it as a probe or tool in biochemical assays. These applications underscore the compound's broad utility across multiple scientific disciplines.

The ongoing exploration of N-(cyclopropyl-4-iodobenzenesulphonamide) underscores its importance as a research tool and potential therapeutic agent. As synthetic methods continue to evolve, scientists will be able to access this compound more readily, facilitating further discovery. Collaborative efforts between academia and industry are expected to drive innovation, leading to new applications that could benefit human health and technological advancements. The future of this compound looks promising, with continued research efforts aimed at unlocking its full potential.